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Novel, selective, highly potent trace amine associated receptor 1 (TAAR1) antagonist. Higher potency in mouse than rat and human (IC50 values are 28nM, 4539nM and 7487nM, respectively). Increases firing frequency of dopamine (DA)neurons in ventral tegmental area by blocking inward potassium current mediated by TAAR1, increasing DA activity on D2 receptor. Displays inverse agonism in vitro by reducing cAMP levels (IC50 =19nM).
EPPTB is an antagonist of trace amine-associated receptor 1 (TAAR1; Ki = 0.9 nM for the mouse receptor). It selectively inhibits β-phenylethylamine-induced cAMP production in HEK293 cells expressing mouse TAAR1 over human or rat TAAR1 (IC50s = 27.5, 7,487, and 4,539 nM, respectively). EPPTB (10 nM) reduces decreases in the firing frequency of dopaminergic neurons induced by p-tyramine in mouse ventral tegmental area (VTA) slices when used at a...